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Compound of Interest

Compound Name: Methyl fluoroacetate

Cat. No.: B1201745

For Immediate Reference: Key Safety and Handling Information

Methyl fluoroacetate is a highly toxic and flammable substance that necessitates stringent
safety protocols. This guide provides essential information for researchers, scientists, and drug
development professionals on the appropriate personal protective equipment (PPE), safe
handling procedures, and disposal plans. Adherence to these guidelines is critical to minimize
risk and ensure a safe laboratory environment.

Chemical Safety Data

While specific occupational exposure limits (OELs) have not been established for methyl
fluoroacetate, its high toxicity is well-documented.[1] The following data underscores the
critical need for caution and strict adherence to safety protocols.
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Data Point

Value

Source

Acute Oral Toxicity

TDLo (Human, male): 0.65
mg/kg

[1]

LD50 (Rat): 3.5 mg/kg

[1]

Acute Inhalation Toxicity

LC50 (Rat): 300 mg/m3 (10

min)

[1]

Acute Dermal Toxicity

LD50 (Rabbit): 20 mg/kg

[1]

Hazard Statements

Highly flammable liquid and
vapor. Fatal if swallowed, in
contact with skin or if inhaled.
Causes severe skin burns and

eye damage.

[2]

Personal Protective Equipment (PPE)

A comprehensive PPE strategy is the first line of defense against exposure to methyl

fluoroacetate. The following table outlines the minimum required PPE.
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PPE Category

Specifications

Hand Protection

Impervious gloves are required.[1][3] While
specific breakthrough times for methyl
fluoroacetate are not readily available, it is
recommended to use gloves resistant to organic
esters and halogenated compounds. Butyl
rubber or Viton® gloves are often recommended
for highly toxic substances. Double gloving can
provide an additional layer of protection. Thin
gauge disposable gloves (e.g., nitrile) are
suitable only for incidental contact and must be
replaced immediately upon any splash or

suspected contamination.

Eye and Face Protection

Chemical safety goggles that meet OSHA's eye
and face protection regulations in 29 CFR
1910.133 or European Standard EN166 are
mandatory.[4] A face shield should be worn in

situations with a higher risk of splashing.[3]

Respiratory Protection

All work with methyl fluoroacetate must be
conducted in a certified chemical fume hood.[1]
If there is a risk of exposure exceeding the
capacity of the fume hood, a NIOSH/MSHA-
approved self-contained breathing apparatus
(SCBA) or a supplied-air respirator must be
used.[3][4] A respiratory protection program that
meets OSHA's 29 CFR 1910.134 and ANSI
Z88.2 requirements or European Standard EN
149 must be followed.[4]

Protective Clothing

An impervious lab coat or apron and closed-toe
shoes are required.[1] For larger quantities or
tasks with a higher risk of splashes, chemical-

resistant coveralls should be worn.[3]

Operational Plan: From Preparation to Disposal

© 2025 BenchChem. All rights reserved.

3/8 Tech Support


https://www.tcichemicals.com/BE/en/sds/F0183_EU_6N.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/Methyl-fluoroacetate
https://www.csueastbay.edu/riskmanagement/files/docs/ehs/laboratory-safety/new-pdfs-2022/appendix-b1-glove-chart.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/Methyl-fluoroacetate
https://www.tcichemicals.com/BE/en/sds/F0183_EU_6N.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/Methyl-fluoroacetate
https://www.csueastbay.edu/riskmanagement/files/docs/ehs/laboratory-safety/new-pdfs-2022/appendix-b1-glove-chart.pdf
https://www.csueastbay.edu/riskmanagement/files/docs/ehs/laboratory-safety/new-pdfs-2022/appendix-b1-glove-chart.pdf
https://www.tcichemicals.com/BE/en/sds/F0183_EU_6N.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/Methyl-fluoroacetate
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1201745?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

A systematic approach to handling methyl fluoroacetate is crucial for safety. The following

step-by-step plan outlines the key procedures.

Pre-Experiment Preparation

Risk Assessment: Conduct a thorough risk assessment for the planned experiment,
identifying all potential hazards.

Fume Hood Verification: Ensure the chemical fume hood is functioning correctly and has a
current certification.

PPE Inspection: Inspect all PPE for damage or defects before use.

Emergency Equipment: Confirm the location and functionality of the nearest safety shower,
eyewash station, and fire extinguisher.

Spill Kit: Ensure a spill kit appropriate for flammable and toxic liquids is readily available.

Handling and Experimental Work

Grounding and Bonding: Ground and bond all containers when transferring the material to
prevent static discharge.[5]

Spark-Proof Tools: Use only non-sparking tools and explosion-proof equipment.[5]

Controlled Dispensing: Dispense the smallest amount of methyl fluoroacetate necessary
for the experiment.

Constant Vigilance: Never leave an experiment involving methyl fluoroacetate unattended.

Avoid Inhalation and Contact: Do not breathe vapors and avoid all contact with skin and
eyes.[2]

Storage

Secure and Ventilated: Store methyl fluoroacetate in a tightly closed container in a cool,
dry, and well-ventilated area, away from heat, sparks, and open flames.[2][5]

Locked Storage: The storage area should be locked to restrict access.[3]
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e Incompatible Materials: Store away from incompatible materials such as strong oxidizing
agents and strong bases.[1]

Spill and Emergency Procedures

o Evacuate: In case of a significant spill, evacuate the immediate area and alert others.
o Ventilate: Ensure the area is well-ventilated.

o Containment: For small spills, absorb the material with an inert absorbent such as
vermiculite or sand.[1] Use a spark-proof tool to collect the absorbed material.

e Personal Exposure:

o Skin Contact: Immediately flush the skin with plenty of water for at least 15 minutes while
removing contaminated clothing. Seek immediate medical attention.

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, lifting the
upper and lower eyelids. Seek immediate medical attention.

o Inhalation: Move the person to fresh air immediately. If breathing is difficult, administer
oxygen. Seek immediate medical attention.

o Ingestion: Do NOT induce vomiting. Rinse mouth with water and seek immediate medical
attention.

Waste Disposal

o Hazardous Waste: Methyl fluoroacetate and any materials contaminated with it are
considered hazardous waste.

e Proper Labeling and Containment: Collect waste in a designated, properly labeled, and
sealed container.

o Licensed Disposal: All waste must be disposed of through a licensed hazardous waste
disposal company.[2] Do not dispose of down the drain or with regular trash.

Safe Handling Workflow
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The following diagram illustrates the key steps and decision points for safely handling methyl

fluoroacetate.

Safe Handling Workflow for Methyl Fluoroacetate
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Caption: Workflow for the safe handling of methyl fluoroacetate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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handling-methyl-fluoroacetate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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